1,1',1''-[Nitrilotri(4,1-phenylene)]tris[3-(prop-2-en-1-yl)pyrrolidine-2,5-dione]

• CAS No.: 184704-59-4
• Molecular Formula: C39H36N4O6
• Molecular Weight: 656.7 g/mol
• IUPAC Name: 1-[4-[4-(2,5-dioxo-3-prop-2-enylpyrrolidin-1-yl)-N-[4-(2,5-dioxo-3-prop-2-enylpyrrolidin-1-yl)phenyl]anilino]phenyl]-3-prop-2-enylpyrrolidine-2,5-dione
• InChI: InChI=1S/C39H36N4O6/c1-4-7-25-22-34(44)41(37(25)47)31-16-10-28(11-17-31)40(29-12-18-32(19-13-29)42-35(45)23-26(8-5-2)38(42)48)30-14-20-33(21-15-30)43-36(46)24-27(9-6-3)39(43)49/h4-6,10-21,25-27H,1-3,7-9,22-24H2
• InChI Key: NHKLLOYMTCJSKU-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1CC(=O)N(C1=O)C2=CC=C(C=C2)N(C3=CC=C(C=C3)N4C(=O)CC(C4=O)CC=C)C5=CC=C(C=C5)N6C(=O)CC(C6=O)CC=C

Description

1,1’,1’'-[Nitrilotri(4,1-phenylene)]tris[3-(prop-2-en-1-yl)pyrrolidine-2,5-dione] is a complex organic compound with a unique structure that includes multiple aromatic rings and pyrrolidine-2,5-dione groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1’,1’'-[Nitrilotri(4,1-phenylene)]tris[3-(prop-2-en-1-yl)pyrrolidine-2,5-dione] typically involves multi-step organic reactions. One common method includes the reaction of nitrilotri(4,1-phenylene) with prop-2-en-1-yl pyrrolidine-2,5-dione under controlled conditions. The reaction may require catalysts and specific temperature and pressure settings to ensure high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to optimize efficiency and scalability. The use of automated systems and advanced monitoring techniques ensures consistent quality and adherence to safety standards .

Chemical Reactions Analysis

Types of Reactions

1,1’,1’'-[Nitrilotri(4,1-phenylene)]tris[3-(prop-2-en-1-yl)pyrrolidine-2,5-dione] can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This involves the replacement of one functional group with another, typically using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Halogens, alkylating agents, solvents like dichloromethane or toluene.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

1,1’,1’'-[Nitrilotri(4,1-phenylene)]tris[3-(prop-2-en-1-yl)pyrrolidine-2,5-dione] has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules and materials.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of advanced materials, coatings, and polymers.

Mechanism of Action

The mechanism of action of 1,1’,1’'-[Nitrilotri(4,1-phenylene)]tris[3-(prop-2-en-1-yl)pyrrolidine-2,5-dione] involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 1,1’,1’'-(Nitrilotri-4,1-phenylene)triethanone
• 1,1’,1’'-(Nitrilotris(benzene-4,1-diyl))triethanone
• 1,1’,1’'-(Nitrilotri(4,1-phenylene))tris(3-(prop-2-en-1-yl)pyrrolidine-2,5-dione) .

Uniqueness

1,1’,1’'-[Nitrilotri(4,1-phenylene)]tris[3-(prop-2-en-1-yl)pyrrolidine-2,5-dione] stands out due to its unique combination of aromatic rings and pyrrolidine-2,5-dione groups, which confer specific chemical and physical properties. These properties make it suitable for a wide range of applications, from material science to medicinal chemistry .